BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Safety of 2-
Nitrophenyl Octyl Ether

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitrophenyl octyl ether

Cat. No.: B1199154

This guide provides comprehensive safety information for 2-Nitrophenyl octyl ether (NPOE),
a compound commonly utilized as a plasticizer and a charge-transferring liquid in
electrochemical devices.[1][2] Intended for researchers, scientists, and drug development
professionals, this document consolidates critical data from various safety data sheets (SDS) to
ensure safe handling and use.

Chemical and Physical Properties

A summary of the key quantitative physical and chemical properties of 2-Nitrophenyl octyl
ether is presented below. This data is essential for understanding its behavior under various
laboratory conditions.
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Property Value Source(s)

Molecular Formula C14H21NO3 [3114]

Molecular Weight 251.32 g/mol [1]

CAS Number 37682-29-4 [1][3]

EC Number 253-623-7 [1][3]

Appearance Clear yellow liquid [2][5]

Boiling Point 197-198 °C at 11 mmHg [111211617118l1

Density 1.04 g/mL at 25 °C [L111211617118l1

Refractive Index n20/D 1.508 [1][2116][71[8]

Flash Point 4 °C (094 BRI C e
(235.4 °F) - closed cup[1][9]

Water Solubility Insoluble (6.0E-3 g/L at 25 °C) [10]

Relative Permittivity

24.2

[2](8]

Note: Discrepancies in the flash point exist across different sources. Users should exercise

caution and consider the lower value for safety planning.

Hazard Identification and Classification

2-Nitrophenyl octyl ether is considered a hazardous substance.[11] It is a flammable liquid

and vapor.[5] The primary health hazards include potential irritation to the eyes, skin,

respiratory tract, and digestive tract.[5] Ingestion of large amounts may lead to central nervous

system depression.[5] The toxicological properties of this material have not been fully

investigated.[5]

GHS Classification Logical Flow
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Physical Hazard Assessment
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Caption: GHS Hazard Identification and Classification Flowchart for 2-Nitrophenyl octyl ether.

Experimental Protocols: Safety and Emergency

Procedures

Detailed methodologies for safety and emergency response are crucial for minimizing risk. The

following protocols are derived from standard SDS guidelines.

3.1 First-Aid Measures

A systematic approach to first aid is critical following any exposure.
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Exposure Route Protocol Source(s)

1. Remove the individual from

the exposure area to fresh air

immediately. 2. If breathing is

difficult, administer oxygen. 3.
Inhalation If breathing has stopped, [5]

provide artificial respiration. Do

not use mouth-to-mouth

resuscitation. 4. Seek

immediate medical attention.

1. Immediately flush the skin
with plenty of water for at least
15 minutes. 2. Remove all

Skin Contact contaminated clothing and [5]
shoes. 3. Wash clothing before
reuse. 4. Seek medical

attention.

1. Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. 2.

Eye Contact ] [5]
Remove contact lenses if
present and easy to do. 3.
Seek immediate medical

attention.

1. Do not induce vomiting. 2. If

the person is conscious, rinse

their mouth out with water. 3.
Ingestion Never give anything by mouth [5]

to an unconscious person. 4.

Seek immediate medical

attention.

First Aid Decision Workflow
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Caption: Decision workflow for first-aid procedures following exposure to NPOE.
3.2 Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide. For large fires, use water spray, fog, or alcohol-resistant foam.[3][5]

o Unsuitable Extinguishing Media: Do not use straight streams of water, as it may be
ineffective.[5]

» Specific Hazards: The substance is a flammable liquid and vapor. Vapors are heavier than
air and may travel to a source of ignition and flash back.[5] During a fire, irritating and highly
toxic gases (such as nitrogen oxides and carbon monoxide) may be generated.[5][12]
Containers may explode in the heat of a fire.[5]
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e Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
in pressure-demand, MSHA/NIOSH approved or equivalent, and full protective gear.[5]

3.3 Accidental Release Measures

o Personal Precautions: Use proper personal protective equipment as indicated in Section 4.
Remove all sources of ignition. Use spark-proof tools. Ensure adequate ventilation.[5][13]

e Environmental Precautions: Prevent runoff from entering storm sewers and ditches. Avoid
release to the environment.[11][12][13]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[5] A vapor-suppressing foam
may be used to reduce vapors.[5]

Handling and Storage

Proper handling and storage procedures are essential to maintain the chemical's integrity and
ensure user safety.

4.1 Handling

o Wash thoroughly after handling.[5]

o Use with adequate ventilation.[5]

e Ground and bond containers when transferring material.[5]
o Use spark-proof tools and explosion-proof equipment.[5]

e Avoid contact with eyes, skin, and clothing.[5][13]

o Keep away from heat, sparks, and flame.[5]

o Take precautionary measures against static discharges.[5]

4.2 Storage
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» Store in a tightly closed container.[5][13]

o Keep away from sources of ignition.[5]

o Store in a cool, dry, well-ventilated area away from incompatible substances such as

oxidizing agents, bases, and strong reducing agents.[5][11][13]

o Store in a "flammables-area".[5]

Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is based on the potential for exposure during a specific task.

PPE Type

Specification

Source(s)

Eye/Face

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[5]

Skin

Wear appropriate protective
gloves (e.g., PVC) and clothing
to prevent skin exposure.
Suitability depends on the
frequency and duration of

contact.

[51011]

Respiratory

Follow the OSHA respirator
regulations found in 29 CFR
1910.134 or European
Standard EN 149. Use a
NIOSH/MSHA-approved
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.

[5]
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PPE Selection Workflow

Task Assessment:
Handling 2-Nitrophenyl octyl ether

Potential for eye/face splash?

Wear Chemical Safety Goggles
| Face Shield

Wear Chemical Resistant Gloves
(e.g., PVC) & Protective Clothing

Is ventilation inadequate or
are vapors/mists generated?

Use NIOSH/MSHA
Approved Respirator

Proceed with Task

Click to download full resolution via product page
Caption: A logical workflow for selecting appropriate Personal Protective Equipment (PPE).
Toxicological and Ecological Information
5.1 Toxicological Information

o Acute Toxicity: No significant acute toxicological data, such as LD50/LC50 values, were
identified in literature searches.[5][11] The toxicological properties have not been fully
investigated.[5]

o Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, NTP, or CA Prop 65.[5]

o Potential Health Effects:
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[e]

Inhalation: May cause respiratory tract irritation, dizziness, or suffocation.[5]

o

Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea. Large
amounts may cause CNS depression.[5]

o

Skin: May cause skin irritation.[5]

[¢]

Eyes: May cause eye irritation, chemical conjunctivitis, and corneal damage.[5]
5.2 Ecological Information

e This substance is considered very toxic to aquatic organisms and may cause long-term
adverse effects in the aquatic environment.[11]

e ltis classified as a Marine Pollutant.[11]

e Avoid release to the environment and do not let the chemical enter drains or waterways.[3]
[11][13]

Regulatory Information
o TSCA: Listed on the TSCA inventory.[5]
o Canada DSL/NDSL.: Listed on Canada's NDSL (Non-Domestic Substances List).[5][11]

o European Regulations: Labeled with Risk Phrase R10 (Flammable). Safety phrases include
S16 (Keep away from sources of ignition - No smoking), S33 (Take precautionary measures
against static discharges), and S9 (Keep container in a well-ventilated place).[5]

o WGK (Water Danger/Protection): WGK 3 (highly hazardous for water).[1][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety of 2-
Nitrophenyl Octyl Ether]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199154#2-nitrophenyl-octyl-ether-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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